Cas no 922809-21-0 (2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product name: 2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 922809-21-0
• MF: C₂₁H₁₉FN₄O
• MW: 362.400167703629
• CID: 5496853

2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-[3-[6-(1-pyrrolidinyl)-3-pyridazinyl]phenyl]-
• 2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C21H19FN4O/c22-18-9-2-1-8-17(18)21(27)23-16-7-5-6-15(14-16)19-10-11-20(25-24-19)26-12-3-4-13-26/h1-2,5-11,14H,3-4,12-13H2,(H,23,27)
• InChI Key： JXXDPVONHLAJQX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(N3CCCC3)C=C2)=C1)(=O)C1=CC=CC=C1F

Additional information on 2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide

Comprehensive Overview of 2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 922809-21-0)

2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 922809-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is widely studied for its potential applications in drug discovery and development. The presence of both fluoro and pyrrolidin-1-yl groups in its structure makes it a promising candidate for modulating biological activity.

The compound's CAS number 922809-21-0 serves as a unique identifier, ensuring precise recognition in scientific databases and regulatory documentation. Researchers often search for 2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide suppliers or CAS 922809-21-0 synthesis methods to explore its commercial availability and synthetic pathways. Its molecular formula and weight are critical for experimental design, particularly in pharmacokinetics and pharmacodynamics studies.

In recent years, the demand for fluorinated benzamide derivatives has surged due to their role in developing novel therapeutics. The fluoro substituent in 2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide enhances its metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry. This aligns with the growing interest in fluorine-containing drugs, a trending topic in pharmaceutical research.

One of the most searched queries related to this compound is "2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide uses". Studies suggest its potential as a kinase inhibitor, which could be pivotal in treating cancers and inflammatory diseases. The pyrrolidin-1-yl pyridazine moiety is particularly noteworthy, as it is often associated with high-affinity binding to target proteins, a feature highly sought after in drug design.

Another hot topic in the scientific community is the optimization of heterocyclic compounds for improved drug-like properties. 2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide exemplifies this trend, with researchers exploring modifications to its pyridazine ring to enhance selectivity and reduce off-target effects. Such investigations are frequently documented in peer-reviewed journals, reflecting the compound's relevance in contemporary research.

From a commercial perspective, the availability of CAS 922809-21-0 is critical for laboratories and pharmaceutical companies. Suppliers often highlight its purity, solubility, and stability, which are essential for reproducible results. The compound's storage conditions and handling precautions are also frequently searched topics, underscoring the need for detailed technical data sheets.

In summary, 2-fluoro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 922809-21-0) represents a fascinating area of research with broad implications for drug development. Its structural features, combined with the growing interest in fluorinated pharmaceuticals and heterocyclic optimization, make it a compound of significant scientific and commercial value. As research progresses, its potential applications are likely to expand, further solidifying its importance in the field.